2-[2,5-dichloro(methylsulfonyl)anilino]-N-{3-[methyl(methylsulfonyl)amino]phenyl}acetamide

• Molecular Formula: C17H19Cl2N3O5S2
• Molecular Weight: 480.4 g/mol
• IUPAC Name: 2-(2,5-dichloro-N-methylsulfonylanilino)-N-[3-[methyl(methylsulfonyl)amino]phenyl]acetamide
• InChI: InChI=1S/C17H19Cl2N3O5S2/c1-21(28(2,24)25)14-6-4-5-13(10-14)20-17(23)11-22(29(3,26)27)16-9-12(18)7-8-15(16)19/h4-10H,11H2,1-3H3,(H,20,23)
• InChI Key: ZSAFILNJGZTSLE-UHFFFAOYSA-N
• SMILES: CN(C1=CC=CC(=C1)NC(=O)CN(C2=C(C=CC(=C2)Cl)Cl)S(=O)(=O)C)S(=O)(=O)C

Description

2-[2,5-dichloro(methylsulfonyl)anilino]-N-{3-[methyl(methylsulfonyl)amino]phenyl}acetamide, also known as DASA-58, is a small molecule inhibitor that has been used in scientific research for its potential anti-cancer and anti-inflammatory properties.

Mechanism of Action

The mechanism of action for 2-[2,5-dichloro(methylsulfonyl)anilino]-N-{3-[methyl(methylsulfonyl)amino]phenyl}acetamide involves the inhibition of the protein kinase D (PKD) family of enzymes. PKD enzymes are involved in various cellular processes, including cell proliferation, migration, and survival. 2-[2,5-dichloro(methylsulfonyl)anilino]-N-{3-[methyl(methylsulfonyl)amino]phenyl}acetamide binds to the catalytic domain of PKD enzymes, preventing their activation and downstream signaling. This results in the inhibition of various cellular processes that are critical for cancer cell growth and immune cell activation.
Biochemical and Physiological Effects
2-[2,5-dichloro(methylsulfonyl)anilino]-N-{3-[methyl(methylsulfonyl)amino]phenyl}acetamide has been shown to have several biochemical and physiological effects in vitro and in vivo. In cancer cells, 2-[2,5-dichloro(methylsulfonyl)anilino]-N-{3-[methyl(methylsulfonyl)amino]phenyl}acetamide inhibits cell proliferation and induces apoptosis, or programmed cell death. In immune cells, 2-[2,5-dichloro(methylsulfonyl)anilino]-N-{3-[methyl(methylsulfonyl)amino]phenyl}acetamide inhibits the production of pro-inflammatory cytokines and chemokines, reducing inflammation and immune cell activation. In animal models, 2-[2,5-dichloro(methylsulfonyl)anilino]-N-{3-[methyl(methylsulfonyl)amino]phenyl}acetamide has been shown to inhibit tumor growth and reduce inflammation in various tissues.

Advantages and Limitations for Lab Experiments

2-[2,5-dichloro(methylsulfonyl)anilino]-N-{3-[methyl(methylsulfonyl)amino]phenyl}acetamide has several advantages for lab experiments, including its high potency and specificity for PKD enzymes. 2-[2,5-dichloro(methylsulfonyl)anilino]-N-{3-[methyl(methylsulfonyl)amino]phenyl}acetamide has been extensively characterized using various analytical techniques, making it a reliable tool for studying PKD signaling. However, 2-[2,5-dichloro(methylsulfonyl)anilino]-N-{3-[methyl(methylsulfonyl)amino]phenyl}acetamide also has some limitations, including its potential off-target effects and limited solubility in aqueous solutions. These limitations should be taken into consideration when designing experiments using 2-[2,5-dichloro(methylsulfonyl)anilino]-N-{3-[methyl(methylsulfonyl)amino]phenyl}acetamide.

Future Directions

There are several future directions for 2-[2,5-dichloro(methylsulfonyl)anilino]-N-{3-[methyl(methylsulfonyl)amino]phenyl}acetamide research, including the development of more potent and selective PKD inhibitors, the investigation of 2-[2,5-dichloro(methylsulfonyl)anilino]-N-{3-[methyl(methylsulfonyl)amino]phenyl}acetamide in combination with other cancer therapies, and the exploration of 2-[2,5-dichloro(methylsulfonyl)anilino]-N-{3-[methyl(methylsulfonyl)amino]phenyl}acetamide in other disease models, such as autoimmune diseases. Additionally, the use of 2-[2,5-dichloro(methylsulfonyl)anilino]-N-{3-[methyl(methylsulfonyl)amino]phenyl}acetamide as a tool for studying PKD signaling in various cellular processes, such as cell migration and survival, could provide valuable insights into the role of PKD enzymes in these processes.

Synthesis Methods

The synthesis method for 2-[2,5-dichloro(methylsulfonyl)anilino]-N-{3-[methyl(methylsulfonyl)amino]phenyl}acetamide involves several steps, including the reaction of 2,5-dichloroaniline with methylsulfonyl chloride to form 2,5-dichloro(methylsulfonyl)aniline. This compound is then reacted with 3-amino-N-methylbenzamide to form the final product, 2-[2,5-dichloro(methylsulfonyl)anilino]-N-{3-[methyl(methylsulfonyl)amino]phenyl}acetamide. The synthesis method has been optimized for high yield and purity, and the compound has been extensively characterized using various analytical techniques.

Scientific Research Applications

2-[2,5-dichloro(methylsulfonyl)anilino]-N-{3-[methyl(methylsulfonyl)amino]phenyl}acetamide has been used in scientific research for its potential anti-cancer and anti-inflammatory properties. In vitro studies have shown that 2-[2,5-dichloro(methylsulfonyl)anilino]-N-{3-[methyl(methylsulfonyl)amino]phenyl}acetamide inhibits the growth of various cancer cell lines, including breast, lung, and colon cancer cells. 2-[2,5-dichloro(methylsulfonyl)anilino]-N-{3-[methyl(methylsulfonyl)amino]phenyl}acetamide has also been shown to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in macrophages and other immune cells. These findings suggest that 2-[2,5-dichloro(methylsulfonyl)anilino]-N-{3-[methyl(methylsulfonyl)amino]phenyl}acetamide may have potential therapeutic applications in cancer and inflammatory diseases.